![molecular formula C17H19N5O2S2 B2897519 2-(2-(benzo[d]thiazol-2-yl(methyl)amino)acetamido)-N,N,4-trimethylthiazole-5-carboxamide CAS No. 1396634-09-5](/img/structure/B2897519.png)
2-(2-(benzo[d]thiazol-2-yl(methyl)amino)acetamido)-N,N,4-trimethylthiazole-5-carboxamide
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Overview
Description
Benzothiazole is a heterocyclic compound, and its derivatives are known to exhibit a wide range of biological activities . They have been found to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects .
Synthesis Analysis
Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .Molecular Structure Analysis
The benzothiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule .Chemical Reactions Analysis
The C-5 atom of the thiazole ring can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Physical And Chemical Properties Analysis
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .Scientific Research Applications
Antibacterial and Antimicrobial Activity
Compounds structurally related to 2-(2-(benzo[d]thiazol-2-yl(methyl)amino)acetamido)-N,N,4-trimethylthiazole-5-carboxamide have been synthesized and evaluated for their potential antibacterial and antimicrobial properties. For instance, novel analogs incorporating the benzothiazole nucleus have demonstrated promising antibacterial activity, particularly against strains such as Staphylococcus aureus and Bacillus subtilis, showcasing the relevance of such compounds in developing new antibacterial agents (Palkar et al., 2017). This suggests that our compound of interest may also possess similar properties, making it a candidate for antimicrobial research.
Cancer Research and VEGFR-2 Inhibition
Another area where related compounds have shown significant promise is in cancer research. Specifically, derivatives have been identified as potent and selective inhibitors of the vascular endothelial growth factor receptor-2 (VEGFR-2), an important target in cancer therapy. These compounds have exhibited excellent kinase selectivity and in vivo efficacy in tumor models, highlighting their potential as cancer therapeutic agents (Borzilleri et al., 2006).
Synthesis of Heterocycles
The synthesis of heterocycles is a fundamental aspect of medicinal chemistry, given their prevalence in biologically active compounds. Research into efficient synthesis methods for benzazoles, which are closely related to the core structure of our compound, has led to the development of environmentally friendly and industrially applicable processes. These methods facilitate the production of compounds that can serve as precursors or active molecules in various pharmaceutical applications, underscoring the compound's relevance in synthetic chemistry (Boeini & Hajibabaei Najafabadi, 2009).
Insecticidal Properties
Compounds incorporating the thiazole moiety have also been explored for their insecticidal properties. For example, derivatives synthesized for assessment against the cotton leafworm, Spodoptera littoralis, have shown promising results, indicating the potential of such compounds in developing new pest control agents (Fadda et al., 2017).
Mechanism of Action
Target of Action
Thiazole derivatives have been found to have diverse biological activities, acting as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives have been reported to inhibit the cyclooxygenase (cox) enzymes . COX enzymes are needed to convert arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .
Biochemical Pathways
The inhibition of cox enzymes by thiazole derivatives can affect the biosynthesis of prostaglandins . Prostaglandins are derived from arachidonic acid, which originates from cell membrane phospholipids through the action of phospholipase A2 .
Pharmacokinetics
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the bioavailability of the compound.
Result of Action
Thiazole derivatives have been reported to have cytotoxic activity on human tumor cell lines . They have also been reported to show inhibition of albumin denaturation .
Action Environment
The solubility properties of thiazole derivatives may influence their action in different environments .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[[2-[1,3-benzothiazol-2-yl(methyl)amino]acetyl]amino]-N,N,4-trimethyl-1,3-thiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N5O2S2/c1-10-14(15(24)21(2)3)26-16(18-10)20-13(23)9-22(4)17-19-11-7-5-6-8-12(11)25-17/h5-8H,9H2,1-4H3,(H,18,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRTHJADVISSNPM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)NC(=O)CN(C)C2=NC3=CC=CC=C3S2)C(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N5O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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